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Compound of Interest

Compound Name: 4-Methylthiazole-2-carbonitrile

Cat. No.: B021620 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling 4-Methylthiazole-2-carbonitrile. The following

procedures are based on available safety data for the compound and structurally similar

chemicals, intended to ensure safe handling, storage, and disposal.

Hazard Identification and Classification
4-Methylthiazole-2-carbonitrile is classified as a substance with the following hazards:

Harmful if swallowed (Acute Toxicity, Oral, Category 4)[1]

Causes skin irritation (Skin Irritation, Category 2)[2][3]

Causes serious eye damage (Eye Damage, Category 1)

May cause respiratory irritation (Specific Target Organ Toxicity - Single Exposure, Category

3)[2][3]

Signal Word: Danger

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.[4]

[5] The following table summarizes the recommended PPE for handling 4-Methylthiazole-2-
carbonitrile.
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PPE Category Item
Standard/Specificat
ion

Purpose

Eye and Face

Protection
Safety Goggles

ANSI Z87.1 compliant

or European Standard

EN166[3][6]

Protects against

splashes and airborne

particles.[5]

Face Shield
Worn over safety

goggles

Recommended for

large quantities or

when there is a

significant risk of

splashing.[4][5]

Hand Protection Nitrile Gloves
Disposable, powder-

free

Provides protection

against incidental

contact.[5][6]

Body Protection Laboratory Coat

Long-sleeved, flame-

retardant

recommended

Protects skin and

personal clothing from

contamination.[5]

Respiratory Protection
N95 Dust Mask or

higher
NIOSH-approved[5][6]

Required when

handling powders or

in poorly ventilated

areas to prevent

inhalation of dust or

aerosols.[5]

Safe Handling and Storage Procedures
Adherence to proper handling and storage protocols is essential for maintaining a safe

laboratory environment.[5]

Handling:

Ventilation: Always handle 4-Methylthiazole-2-carbonitrile in a well-ventilated area,

preferably within a chemical fume hood.[2][5]
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Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the

appropriate PPE.[2][5]

Aerosol and Dust Prevention: Handle the solid compound in a manner that minimizes the

generation of dust and aerosols.[5][6]

Hygiene: Wash hands thoroughly with soap and water after handling and before eating,

drinking, or smoking.[2][5] Contaminated clothing should be removed immediately and

washed before reuse.[2][3]

Storage:

Container: Store the compound in a tightly closed, properly labeled container.[2][3]

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials

such as strong oxidizing agents, acids, and bases.[3][7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[3]

Emergency and Disposal Plans
Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[2][8]

Skin Contact: Remove contaminated clothing and wash skin with plenty of soap and water.

[2][7] If skin irritation occurs, get medical advice/attention.[3]

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention if symptoms persist.[2][3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and call a poison center or

doctor if you feel unwell.[2][3]

Spills: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for disposal.[3][9] For large spills, evacuate the area and follow emergency

procedures.[5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://aksci.com/sds/8047DF_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_4_Dimethylphenyl_1_3_thiazole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_4_Dimethylphenyl_1_3_thiazole.pdf
https://www.capotchem.com/doc/viewmsds_7267-30-3.html
https://aksci.com/sds/8047DF_SDS.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_4_Dimethylphenyl_1_3_thiazole.pdf
https://aksci.com/sds/8047DF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/8047DF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/8047DF_SDS.pdf
https://www.stemcell.com/media/files/msds/10000012598-SDS_1_0.pdf
https://aksci.com/sds/8047DF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1564206&productDescription=2-ETHYL-4-METHLTHIAZOLE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/8047DF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://aksci.com/sds/8047DF_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1542814&productDescription=4-METHYLTHIAZOLE+99%25+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Proper_Disposal_of_4_Methoxymethyl_thiazole_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_2_4_Dimethylphenyl_1_3_thiazole.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b021620?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disposal Plan:

Waste Identification: Chemical waste generators must determine whether a discarded

chemical is classified as a hazardous waste.[9]

Professional Disposal: This material and its container must be disposed of as hazardous

waste.[9] Contact your institution's Environmental Health and Safety (EHS) office or a

licensed professional waste disposal service to arrange for disposal.[9]

Container Handling: Do not mix with other waste.[9] Handle uncleaned containers as you

would the product itself.[9]

Experimental Workflow Diagram
The following diagram illustrates a safe workflow for handling 4-Methylthiazole-2-carbonitrile.
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Safe Handling Workflow for 4-Methylthiazole-2-carbonitrile
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Caption: Workflow for safe handling of 4-Methylthiazole-2-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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